Journal Name:Experimental Heat Transfer
Journal ISSN:0891-6152
IF:3.272
Journal Website:http://www.tandfonline.com/toc/ueht20/current#.V48XjEz9cSQ
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:34
Publishing Cycle:Quarterly
OA or Not:Not
Simulation of uniaxial stress–strain response of 3D-printed polylactic acid by nonlinear finite element analysis
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2020-07-29 , DOI: 10.1186/s40563-020-00128-1
Accurate simulation of mechanical properties of 3D-printed objects can provide critical inputs to designers and manufacturers. Polylactic acid, a biodegradable polymer, is particularly important in this regard due to its excellent print quality and a wide range of applications. Herein, an accurate uniaxial stress–strain profile simulation of 3D-printed PLA is reported. Nonlinear Finite Element Analysis (FEA) was used to simulate the uniaxial tensile test and build a material model for the prediction of the stress–strain response. 3D model for this nonlinear FEA study was built in SolidWorks, and several measures were taken to simulate the nonlinear stress–strain response with high accuracy. Von Mises stress, resultant displacement, and strain plots were produced. Comparison with experimental data extracted from the literature was done to validate the FEA model. Fracture behavior was predicted by FEA stress distribution. Deviations between the stress–strain plot obtained by FEA from the experimentally obtained plot were minimal. The entire curve, except the failure zone, could be precisely simulated. Furthermore, the developed von Mises plasticity material model and the boundary conditions also captured the behavior of specimen under uniaxial tension load and the deviation between experimental results was minor. These results suggest that the developed material model could be useful in non-linear FEA studies on 3D printed PLA objects which are expected to withstand tensile stress.
Detail
Bond strength of glass fiber posts cemented with bulk-fill flowable composite resin
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2019-06-04 , DOI: 10.1186/s40563-019-0119-6
This study evaluated the adhesive bond strength of glass fiber posts cemented with bulk-fill flowable resin in endodontically treated teeth, and the results were compared with those of glass fiber posts cemented with resin cement. Forty bovine incisor roots were selected and randomly divided into 2 groups (n = 20). The external surfaces of the roots were coated with a molding material. The canals were prepared, and then the fiber posts (Whitepost no. 2, FGM) were cemented with either resin cement (Allcem, FGM) (n = 20) or bulk-fill flowable resin (Opus Bulk Fill, FGM) (n = 20). Ten roots (n = 10) of each material were subjected to push-out and pull-out tests (EMIC DL 2000, Brazil) under compressive and tensile loading, respectively; a 50 N load cell and a constant crosshead speed of 0.5 mm/min was used for both tests. The testing data were analyzed using multifactorial analyses of variance two-way ANOVA and the Tukey test (α = 0.05). Two skilled operators determined the failure modes of the samples using a stereomicroscope at 40× magnification with a 2.5D analysis. For push-out bond strength, there were no statistically significant differences between the root thirds in the bulk-fill flowable resin group and those in the resin cement group (p = 0.536). However, there were statistically significant differences (p  中文翻译: 散装可流动复合树脂粘结的玻璃纤维桩的粘结强度 本研究评估了用牙髓充填的可流动树脂粘结的玻璃纤维桩在牙髓治疗牙齿中的粘结强度,并将结果与​​用树脂粘结的玻璃纤维桩进行了比较。选择40个牛切牙根并将其随机分为2组(n = 20)。根部的外表面涂有模塑材料。准备好运河,然后用树脂水泥(Allcem,FGM)(n = 20)或散装可流动树脂(Opus散装,FGM)(n = 20)。每种材料的十个根(n = 10)在压缩和拉伸载荷下分别经受推拉试验和拉拔试验(EMIC DL 2000,巴西);两个测试均使用50 N称重传感器和0.5 mm / min的恒定十字头速度。使用方差双向ANOVA和Tukey检验(α= 0.05)进行多因素分析来分析测试数据。两名熟练的操作员使用40倍放大率的立体显微镜通过2.5D分析确定了样品的失效模式。对于推出粘结强度,可充填流动性树脂组的三分之二与树脂水泥组的三分之二之间在统计学上无显着差异(p = 0.536)。但是,同一组中的根部三分之二之间在统计学上有显着差异(p <0.001)。对于拉出粘结强度,两组之间无统计学差异(p = 0.739)。因此,就玻璃纤维桩的胶结而言,可充填的可流动树脂表现出与同一制造商的树脂胶结相似的结果,
Detail
The effect of the maturation time of calcium silicate-based cement (Biodentine™) on resin bonding: an in vitro study
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2019-05-23 , DOI: 10.1186/s40563-019-0118-7
Biodentine™ is currently and regularly used as a direct/indirect capping material and dentine substitute under a resin composite direct restoration. The present study investigated the influence of Biodentine™ maturation time on its shear bond strength to a resin-based composite restorative material. One hundred fifty PTFE tubes were divided into 2 groups (n = 75), and each group of tubes was filled with a different substrate material (Biodentine™ or GC Fuji IX glass ionomer cement). The tubes were subsequently divided into subgroups (n = 25) that were used to test different substrate maturation times (early, 12 min; medium, 72 h; and delayed, 2 weeks). A resin-based composite restorative material was bonded to the substrates using a 3-step etch and rinse adhesive system (Optibond FL, Kerr), and the bond was tested for shear bond strength. The Biodentine™/12-min group showed a very low shear bond strength of 2.796 ± 2.704 MPa. The values for the Biodentine™/72-h and Biodentine™/2-weeks groups increased as the maturation time interval increased and were 7.986 ± 2.100 MPa and 10.553 ± 3.281 MPa, respectively. The differences between the Biodentine™/12-min group and the Biodentine™/72-h and Biodentine™/2-weeks groups are statistically highly significant (p  中文翻译: 硅酸钙基水泥(Biodentine™)的成熟时间对树脂粘结的影响:一项体外研究 目前,Biodentine™在树脂复合材料直接修复的情况下经常用作直接/间接覆盖材料和牙本质替代品。本研究调查了Biodentine™成熟时间对其对基于树脂的复合修复材料的剪切粘合强度的影响。将150根PTFE管分成两组(n = 75),每组管中都填充有不同的基材(Biodentine™或GC Fuji IX玻璃离聚物水泥)。随后将试管分为亚组(n = 25),用于测试不同的底物成熟时间(早12分钟;中度72 h;延迟2周)。使用三步蚀刻和冲洗粘合剂系统(Optibond FL,Kerr)将树脂基复合修复材料粘合到基底上,并测试该粘合的剪切粘合强度。Biodentine™/ 12分钟组的剪切粘结强度非常低,为2.796±2.704 MPa。Biodentine™/ 72-h和Biodentine™/ 2周组的值随着成熟时间间隔的增加而增加,分别为7.986±2.100 MPa和10.553±3.281 MPa。Biodentine™/ 12分钟组与Biodentine™/ 72-h和Biodentine™/ 2周组之间的差异具有统计学意义(p <0.001)。Biodentine™/ 72-h组与Biodentine™/ 2周组之间的差异具有统计学意义(p <.05)。与Biodentine™的结合已经成熟72小时,导致剪切结合强度在统计学上显着提高,并且在两种材料之间产生了临床上更可接受的结合。Biodentine™/ 72-h和Biodentine™/ 2周组的值随着成熟时间间隔的增加而增加,分别为7.986±2.100 MPa和10.553±3.281 MPa。Biodentine™/ 12分钟组与Biodentine™/ 72-h和Biodentine™/ 2周组之间的差异具有统计学意义(p <0.001)。Biodentine™/ 72-h组与Biodentine™/ 2周组之间的差异具有统计学意义(p <.05)。与Biodentine™的结合已经成熟72小时,导致剪切结合强度在统计学上显着提高,并且在两种材料之间产生了临床上更可接受的结合。Biodentine™/ 72-h和Biodentine™/ 2周组的值随着成熟时间间隔的增加而增加,分别为7.986±2.100 MPa和10.553±3.281 MPa。Biodentine™/ 12分钟组与Biodentine™/ 72-h和Biodentine™/ 2周组之间的差异具有统计学意义(p <0.001)。Biodentine™/ 72-h组与Biodentine™/ 2周组之间的差异具有统计学意义(p <.05)。与Biodentine™的结合已经成熟72小时,导致剪切结合强度在统计学上显着提高,并且在两种材料之间产生了临床上更可接受的结合。Biodentine™/ 12分钟组与Biodentine™/ 72-h和Biodentine™/ 2周组之间的差异具有统计学意义(p <0.001)。Biodentine™/ 72-h组与Biodentine™/ 2周组之间的差异具有统计学意义(p <.05)。与Biodentine™的结合已经成熟72小时,导致剪切结合强度在统计学上显着提高,并且在两种材料之间产生了临床上更可接受的结合。Biodentine™/ 12分钟组与Biodentine™/ 72-h和Biodentine™/ 2周组之间的差异具有统计学意义(p <0.001)。Biodentine™/ 72-h组与Biodentine™/ 2周组之间的差异具有统计学意义(p <.05)。与Biodentine™的结合已经成熟72小时,导致剪切结合强度在统计学上显着提高,并且在两种材料之间产生了临床上更可接受的结合。
Detail
The influence of epoxy adhesive toughness on the strength of hybrid laminate adhesive joints
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2021-01-04 , DOI: 10.1186/s40563-020-00132-5
The use of composite materials in structural applications has significantly expanded in recent years. The transport industry accounts for an increasingly larger share of the final structural weight of vehicles, as manufacturers pursue improvements in fuel economy, lighter more efficient designs, and reduction of emissions. However, the delamination of adhesively bonded composite joints causes premature failure of the bond, inhibiting the use of its full potential and leading to inefficient and over-designed components. A hybrid composite metallic material technology is studied in this work, a method inspired in the fibre metal laminate concept, and which combines the best properties of FRPs and metal alloys. The hybrid composite-metallic adherends aims to increase the joint strength in the through thickness direction, minimise peel stresses and limit delamination. The objective of this work was to evaluate the performance of hybrid joints, bonded with different adhesives by comparing them against a reference joint using a conventional Carbon fibre reinforced polymer (CFRP) adherend. The joints were experimentally tested using a universal testing machine for a crosshead speed of 1 mm/min. Numerical models were developed, using the ABAQUS software, to study the behaviour of all joints studied. The numerical predictions of failure loads and modes were compared to the experimentally obtained results.
Detail
Effect of thermal postcuring on the micro- and macromechanical properties of polyurethane for wood bonding
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2018-11-10 , DOI: 10.1186/s40563-018-0106-3
The optimization of mechanical properties of adhesive bonds is of interest especially in structural applications. Besides transferring stresses, bondlines can also provide additional functionality, such as measuring deformations in structural timber applications by electrically conductive adhesives. This study investigates the influence of a thermal postcure treatment of polyurethane bonded wood joints. Bonded beech wooden samples were manufactured with three adhesives—a commercial one-component polyurethane for structural laminated timber and two modified ones, filled with electrically conductive particles. Adhesive bonds were subjected to a subsequent postcuring at 80 and 95 °C for 1 and 48 h, respectively. Mechanical properties of the bonds were studied on the macroscopic level by tensile shear tests and the properties of the cured adhesive on the microscopic level by nanoindentation. As a result, the tensile shear strength slightly dropped with addition of filler, while all specimens still fulfilled the requirement of EN 302-1 in dry condition. Nanoindentation revealed minor decreases in mechanical properties of the cured adhesive with postcuring time for two adhesives and a different reaction of carbon black filled polyurethane, as the creep factor decreases with the thermal postcure.
Detail
Coumarin-based iodonium hexafluoroantimonate as an alternative photoinitiator for experimental dental adhesives resin
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2017-01-13 , DOI: 10.1186/s40563-016-0080-6
The objective of this study was to evaluate the coumarin-based iodonium hexafluoroantimonate (P3C-Sb) in the polymerization kinetics of an experimental model adhesive resin both in presence of solvent and acid monomer content. A monomer mixture based on Bis-GMA, TEGDMA and HEMA was used as a model adhesive resin. Initially a screening was performed to evaluate P3C-Sb concentrations (0.25, 0.50, 1, 2, 4 mol%). Four photoinitiator systems using P3C-Sb at 2 mol% were evaluated: CQ + EDAB (control), P3C-Sb + CQ, P3C-Sb + EDAB and P3C-Sb + EDAB + CQ. Additionally, the performance of the photoinitiator systems in the presence of ethanol and acidic monomer at four different concentrations (0, 10, 20, 40 wt%) were evaluated. Real-time Fourier transform infrared spectroscopy was used to evaluate degree of conversion (DC) and rate of polymerization (RP). The ternary initiation system P3C-Sb + CQ + EDAB showed similar DC and RP to CQ + EDAB into the model adhesive resin without ethanol, however, in the presence of solvent, P3C-Sb + CQ + EDAB showed the highest polymerization kinetics. An inhibitory polymerization effect was observed when a solvent was introduced to adhesive resin using CQ + EDAB. Polymerization reaction was affected by the presence of acidic monomer irrespective of initiation system used. Adhesive resins with CQ + EDAB and P3C-Sb + CQ + EDAB as initiation systems showed similar DC to CQ + EDAB in presence of acidic monomer. The use of P3C-Sb as a third component of the initiation system seems to be an interesting alternative to improve the polymerization kinetics of simplified dental adhesives which showed to be less sensitive to the residual presence of solvent before photoactivation and it was similar polymerization behavior to CQ + EDAB in presence of acidic monomer.
Detail
Comparison of different adhesive techniques using a universal adhesive system
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2017-11-25 , DOI: 10.1186/s40563-017-0098-4
In order to simplify the technique while maintaining its effective clinical performance, as well as its adhesive properties, universal adhesive systems are constantly launched in the market. Thus, the objective of this study was to compare the presence or absence of moisture in the adhesion technique using a universal adhesive system, the Single Bond Universal (3M ESPE). There were selected forty-five human molars with indications for exodontia that were divided into three experimental groups: Single Bond Universal (3M ESPE) with and without moisture in the dentin; Scotchbond Multi-Bottles (3M ESPE) conventional technique (control). The characterization methods used were: microshear and scanning electron microscopy. Statistical analysis of variance analysis (single-factor ANOVA) and Tukey’s multiple comparison, global significance level of 5% were used. It was observed through the micro-test that there were no statistically significant differences between the groups tested. Scanning electron microscopy analysis showed that the most frequent failure mode was the adhesive type (91%), followed by the mixed type fracture (8%) and the cohesive type (1%). It was concluded through this study that, regardless of the moisture (present or absent), the Single Bond Universal adhesive system showed bond strength similar to the conventional adhesive.
Detail
Bonding strength of benuang and duabanga glulams using their barks as phenol formaldehyde-filler
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2020-03-16 , DOI: 10.1186/s40563-020-00126-3
In line with environmental issues and forest sustainability, tree bark of two species from tropical rain forests i.e. benuang (Octomeles sumatrana/BN) and duabanga (Duabanga moluccana/DB) was used as filler for phenol formaldehyde resin (PF-filler). The main objective of the research was to analyze effect of tree barks as PF-filler on bonding strength of BN and DB glulams produced. Four glue mixture compositions with ratio PF, technical filler, and tree bark filler, respectively are 10: 0: 0 (A); 10: 1.5: 0.5 (B); 10: 1.25: 0.75 (C); and 10: 1: 1 (D) were prepared. Characteristics of tree bark and glue mixtures were also investigated. Glulam parameters i.e. moisture content, density, delamination, bonding strength, wood failure, and formaldehyde emission were determined following JAS 1152. Results showed bonding strength was influenced by wood species and glue mixture composition. The B composition—the lowest ratio of tree bark filler—is the best for BN glulam, while for DB glulam D composition—the highest ratio of tree bark filler—was the best. Generally, tree bark filler improved the bonding strength, however, without bark as PF-filler, the failure occurred on the glue line. Furthermore, DB bark is more potential to be utilized as PF-filler.
Detail
Influence of solvent evaporation on ultimate tensile strength of contemporary dental adhesives
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2019-06-17 , DOI: 10.1186/s40563-019-0120-0
The aim of this study was to evaluate the influence of solvent evaporation on the ultimate tensile strength (UTS) of commercial adhesives. Two 1-step (OptiBond All-In-One and G-Premio Bond) and two 2-step (Clearfil SE Protect, OptiBond XTR) adhesives were selected. Two bottles of each adhesive were opened and stored at 37 °C in a dry oven with silica gel shielded from light for 2 weeks (“Desiccated”). Two unopened bottles were stored at room temperature (“Original”). After 2 weeks, the adhesives were used to fill an hour-glass shaped, metallic matrix mold and light-cured. Samples were weighed, and then immersed in a 37 °C water bath for 1 h or 7 days. The UTS of each sample was then measured at a cross-head speed of 1 mm/min (n = 10). The UTS for the Clearfil SE Protect was higher in the “Original” than “Desiccated” samples (p  0.05). Neither of the two “Original” 1-step samples could be hardened, even after light-curing, yet the ‘Desiccated’ OptiBond All-In-One samples obtained high UTS values. Both OptiBond All-In-One and Clearfil SE Protect had an increase in weight after the 7-day immersion in water. In conclusion, residual solvent reduces the mechanical strength of the adhesive. The hydrophilicity of the adhesive resin might also affect its mechanical strength.
Detail
Do lithium disilicate ceramic manufacturing techniques affect the degree of conversion of light-cured resin cement?
Experimental Heat Transfer ( IF 3.272 ) Pub Date: 2018-11-16 , DOI: 10.1186/s40563-018-0107-2
The aim of this study is to evaluate the degree of conversion of light-cured resin cement subjected to activation through the interposition of lithium disilicate ceramic produced according to two manufacturing techniques. Cylindrical specimens of RelyX™ Veneer resin cement were generated based on each manufacturing technique (CAD/CAM—computer aided design/computer assisted manufacturing, n = 5 or pressed ceramic technique, n = 5). Next, the specimens were washed in distilled water, dried with absorbent paper and stored in containers filled with distilled water at 37 °C for 24 h. Specimens from each group were subjected to attenuated total reflectance Fourier transform infrared (ATR-FTIR) in order to evaluate their degree of conversion. Data about the degree of conversion (%) were subjected to analysis of variance and to Student’s t-test (α = 0.05%). The degree of conversion of RelyX™ Veneer was statistically higher in the CAD/CAM manufacturing technique (39.83 ± 0.35%) than in the Press one (37.59 ± 0.62%). The light-cured resin cement activated through ceramic structure reinforced with lithium disilicate generated through the CAD/CAM manufacturing technique showed higher degree of conversion than the one generated through the Press manufacturing technique.
Detail
SCI Journal Division of the Chinese Academy of Sciences
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工程技术4区 ENGINEERING, MECHANICAL 工程:机械3区 Not Not
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41.40 26 Science Citation Index Expanded Not
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